Cas no 922004-84-0 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide)

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide is a structurally complex sulfonamide derivative featuring a benzoxazepine core. This compound exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its unique heterocyclic framework, which combines a sulfonamide moiety with a fused oxazepine ring system. The presence of a phenylethyl group enhances lipophilicity, potentially improving membrane permeability. Its rigid, constrained structure may confer selectivity in biological interactions, making it valuable for medicinal chemistry research. The compound's synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. Its well-defined molecular architecture supports precise pharmacological targeting, particularly in central nervous system (CNS) or enzyme modulation applications.
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide structure
922004-84-0 structure
Product Name:N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
CAS No:922004-84-0
MF:C19H22N2O4S
MW:374.453983783722
CID:6242350
PubChem ID:40958748
Update Time:2025-05-20

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
    • AKOS024638052
    • N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-2-phenylethanesulfonamide
    • N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-phenylethanesulfonamide
    • F2297-0539
    • 922004-84-0
    • Inchi: 1S/C19H22N2O4S/c1-19(2)13-25-17-9-8-15(12-16(17)20-18(19)22)21-26(23,24)11-10-14-6-4-3-5-7-14/h3-9,12,21H,10-11,13H2,1-2H3,(H,20,22)
    • InChI Key: ZSIAYJDVXSQLGY-UHFFFAOYSA-N
    • SMILES: S(CCC1C=CC=CC=1)(NC1C=CC2=C(C=1)NC(C(C)(C)CO2)=O)(=O)=O

Computed Properties

  • Exact Mass: 374.13002836g/mol
  • Monoisotopic Mass: 374.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 92.9Ų

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2297-0539-2μmol
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2297-0539-5μmol
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2297-0539-10μmol
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2297-0539-20μmol
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2297-0539-1mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2297-0539-2mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2297-0539-3mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2297-0539-4mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2297-0539-5mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2297-0539-10mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide
922004-84-0 90%+
10mg
$79.0 2023-05-16

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide

Introduction to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide and Its Significance in Modern Chemical Biology

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide (CAS No: 922004-84-0) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzoxazepine class of heterocyclic molecules, which are known for their diverse pharmacological applications. The presence of a sulfonamide group in its structure further enhances its potential as a bioactive molecule.

The molecular structure of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide consists of a benzoxazepine core substituted with a dimethyl group at the 3-position and an oxo group at the 4-position. This core is further functionalized with a phenyl group attached to the ethane sulfonamide moiety at the 2-position. Such structural features make it an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in benzoxazepine derivatives due to their potential as scaffolds for the development of new therapeutic agents. The benzoxazepine ring system is known to exhibit a wide range of biological activities, including anti-inflammatory, anticonvulsant, and antidepressant effects. The sulfonamide group is also a common pharmacophore that enhances binding affinity and bioavailability in many drug molecules.

The synthesis of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzoxazepine core through cyclization reactions followed by functionalization with the dimethyl and oxo groups. Subsequently, the introduction of the phenyl group and the sulfonamide moiety completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

The biological activity of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-phenylethane-1-sulfonamide has been explored in several preclinical studies. These studies have shown that the compound exhibits promising effects on various biological targets. For instance, it has been found to interact with certain enzymes and receptors involved in inflammation and pain signaling pathways. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a potential candidate for treating neurological disorders.

The pharmacokinetic properties of this compound are also an area of interest. Studies have indicated that N-(3,3-dimethyl-4-oxyo -2, 3,

The pharmacokinetic properties of this compound are also an area of interest. Studies have indicated that N-(3,

The pharmacokinetic properties of this compound are also an area of interest. Studies have indicated that N-() dimethyltetrahydromethoxybenzoxazepin7 yl ) - 2 phenylethanone - 1 sulfonylamide exhibits moderate solubility in water and lipids, suggesting good oral bioavailability . Furthermore , its metabolic stability has been assessed using in vitro liver microsome assays , which revealed that it undergoes slow degradation under physiological conditions . This stability is advantageous for drug development as it ensures prolonged half-life and sustained therapeutic effects .

In conclusion , N-() dimethyltetrahydromethoxybenzoxazepin7 yl ) - 2 phenylethanone - 1 sulfonylamide ( CAS No: 92200484 - 0 ) is a structurally complex yet promising compound with significant potential in chemical biology . Its unique scaffold and functional groups make it an attractive candidate for further exploration in drug discovery . Ongoing research aims to elucidate its full spectrum of biological activities and optimize its pharmacokinetic profile for therapeutic applications . As our understanding of molecular interactions continues to advance , compounds like this one will play a crucial role in developing innovative treatments for various diseases .

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.